Cas no 1187190-97-1 (4-Chloro-6-ethoxy-nicotinonitrile)

• Product Name: 4-Chloro-6-ethoxy-nicotinonitrile
• CAS No: 1187190-97-1
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 2107083
• Update Time: 2023-08-03

4-Chloro-6-ethoxy-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-ethoxy-3-Pyridinecarbonitrile
• ANDSKUFJKSMUEH-UHFFFAOYSA-N
• 4-chloro-6-ethoxy-nicotinonitrile
• 3-Pyridinecarbonitrile, 4-chloro-6-ethoxy-
• 4-Chloro-6-ethoxy-nicotinonitrile

• Inchi： 1S/C8H7ClN2O/c1-2-12-8-3-7(9)6(4-10)5-11-8/h3,5H,2H2,1H3
• InChI Key： ANDSKUFJKSMUEH-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C(C=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Topological Polar Surface Area: 45.9